(E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(4-methylsulfonylpiperazin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C12H16N2O3S2/c1-19(16,17)14-8-6-13(7-9-14)12(15)5-4-11-3-2-10-18-11/h2-5,10H,6-9H2,1H3/b5-4+
• InChI Key: COYPXLOCRQUAAO-SNAWJCMRSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)C=CC2=CC=CS2
• Isomeric SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)/C=C/C2=CC=CS2
• Molecular Formula: C12H16N2O3S2
• Molecular Weight: 300.4 g/mol

Description

(E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, also known as TNP-470, is a synthetic analog of fumagillin, a naturally occurring antibiotic. TNP-470 has been shown to have anti-angiogenic properties and has been studied extensively for its potential use in cancer treatment.

Scientific Research Applications

Synthesis and Chemical Properties

(E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a compound that can be synthesized and modified through sulfomethylation processes, contributing to the development of macrocyclic chelates with potential applications in chelation therapy and imaging. The sulfomethylation of piperazine and subsequent transformations into various derivatives highlight its utility in creating bioconjugates for medical applications (van Westrenen & Sherry, 1992).

Anticancer Potential

Research into polyfunctional substituted 1,3-thiazoles, which share structural similarities with (E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, has shown promising anticancer activity. Specifically, compounds with a piperazine substituent have demonstrated efficacy against various cancer cell lines, suggesting the potential of related compounds in anticancer strategies (Turov, 2020).

Antipsychotic and Serotonin Receptor Affinity

Piperazin-1-yl-phenyl-arylsulfonamides, a class to which (E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one belongs, have been identified as having high affinities for serotonin receptors, including 5-HT(2C) and 5-HT(6). This suggests its potential application in the development of atypical antipsychotic agents, highlighting its importance in neuropsychiatric research (Park et al., 2010).

Antibacterial Activities

Derivatives of piperazine, including those with structural features similar to (E)-1-(4-(methylsulfonyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one, have been synthesized and evaluated for their antibacterial activities. This research is crucial in the development of new antibacterial agents to combat resistant strains of bacteria, indicating the compound's potential role in addressing global health challenges (Qi, 2014).

Supramolecular Chemistry

The compound has been studied for its role in the formation of supramolecular frameworks through hydrogen bond and π···π interactions. Such studies are essential for understanding the molecular basis of recognition processes in chemistry and biology, offering insights into the design of new molecular assemblies for various applications (Prabhuswamy et al., 2017).